2-[(2-Chlorobenzyl)thio]benzoic acid

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]benzoic acid
• InChI: InChI=1S/C14H11ClO2S/c15-12-7-3-1-5-10(12)9-18-13-8-4-2-6-11(13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key: PCTLLIWMHDNWCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=CC=CC=C2C(=O)O)Cl
• Molecular Formula: C14H11ClO2S
• DSSTOX Substance ID: DTXSID30397551
• Molecular Weight: 278.8 g/mol
• CAS RN: 440347-30-8

Description

2-[(2-Chlorobenzyl)thio]benzoic acid (CBBA) is a thio-substituted benzoic acid derivative. It is a member of the family of organosulfur compounds that contain sulfur connected to an organic group. CBBA has been studied for its potential applications in various fields, including chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Thermodynamic Modeling and Solubility

2-[(2-Chlorobenzyl)thio]benzoic acid, as part of the chlorobenzoic acids family, has been a subject of interest in thermodynamic studies, particularly in understanding the phase behavior of these compounds in aqueous and organic solutions. The work by Reschke et al. utilized the Perturbed-Chain Statistical Associating Fluid Theory (PC-SAFT) to model the phase behavior of solutions containing benzoic and chlorobenzoic acids. Their findings are crucial for screening solubility and predicting phase regions of mixtures containing pharmaceuticals, potentially including derivatives of 2-[(2-Chlorobenzyl)thio]benzoic acid (Reschke et al., 2016).

Synthesis and Chemical Transformations

The compound has been involved in the synthesis of various chemical structures. Okabayashi et al. discussed the preparation of 1,5-Dichloro-9H-thioxanthen-9-one via cyclization of a compound closely related to 2-[(2-Chlorobenzyl)thio]benzoic acid. Such synthetic pathways underscore the compound's role in forming more complex chemical structures (Okabayashi, Murakami, & Sekiya, 1989).

Antimicrobial Properties

Compounds related to 2-[(2-Chlorobenzyl)thio]benzoic acid, like thioureides derived from 2-(4-chlorophenoxymethyl)-benzoic acid, have shown specific antimicrobial activities. These activities vary based on the nature and position of substituents on the benzene ring, highlighting the compound's potential in antimicrobial applications (Limban et al., 2008).

Biosynthesis Pathways

The compound's benzoic acid component is vital in the biosynthesis of various natural products. Hertweck et al. described benzoic acid as a biosynthetic building block for benzoyl and benzyl groups, important in many natural products. Understanding the biosynthesis involving compounds like 2-[(2-Chlorobenzyl)thio]benzoic acid can reveal insights into the formation of biologically active molecules (Hertweck et al., 2001).